Cas no 2034364-23-1 (4-(4-{5H,6H,7H-cyclopentacpyridazin-3-yl}piperazin-1-yl)-6-ethyl-5-fluoropyrimidine)

• Product Name: 4-(4-{5H,6H,7H-cyclopentacpyridazin-3-yl}piperazin-1-yl)-6-ethyl-5-fluoropyrimidine
• CAS No: 2034364-23-1
• MF: C₁₇H₂₁FN₆
• MW: 328.387245893478
• CID: 6422535
• PubChem ID: 119105985
• Update Time: 2025-07-15

4-(4-{5H,6H,7H-cyclopentacpyridazin-3-yl}piperazin-1-yl)-6-ethyl-5-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-{5H,6H,7H-cyclopentacpyridazin-3-yl}piperazin-1-yl)-6-ethyl-5-fluoropyrimidine
• 2034364-23-1
• 3-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-6,7-dihydro-5H-cyclopenta[c]pyridazine
• 4-(4-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperazin-1-yl)-6-ethyl-5-fluoropyrimidine
• F6565-4971
• AKOS026705048
• 3-(4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl)-6,7-dihydro-5H-cyclopenta[c]pyridazine

• Inchi： 1S/C17H21FN6/c1-2-13-16(18)17(20-11-19-13)24-8-6-23(7-9-24)15-10-12-4-3-5-14(12)21-22-15/h10-11H,2-9H2,1H3
• InChI Key： ACCUCJNOIZFKQV-UHFFFAOYSA-N
• SMILES： FC1=C(CC)N=CN=C1N1CCN(C2=CC3=C(CCC3)N=N2)CC1

Computed Properties

• Exact Mass: 328.18117286g/mol
• Monoisotopic Mass: 328.18117286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58Ų

Additional information on 4-(4-{5H,6H,7H-cyclopentacpyridazin-3-yl}piperazin-1-yl)-6-ethyl-5-fluoropyrimidine

Professional Introduction to Compound with CAS No. 2034364-23-1 and Product Name: 4-(4-{5H,6H,7H-cyclopentacyclidin-3-yl}piperazin-1-yl)-6-ethyl-5-fluoropyrimidine

Compound with the CAS number 2034364-23-1 and the product name 4-(4-{5H,6H,7H-cyclopentacyclidin-3-yl}piperazin-1-yl)-6-ethyl-5-fluoropyrimidine represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates a pyrimidine core with fluorine substitution, which is a common motif in modern drug discovery, enhancing its metabolic stability and binding affinity. Additionally, the presence of a piperazine moiety linked to a cyclopentacyclidine scaffold introduces specific pharmacophoric elements that are known to interact with biological targets in a highly selective manner.

The pyrimidine ring in this compound is a well-documented pharmacophore in medicinal chemistry, particularly for its role in inhibiting enzymes and receptors involved in various diseases. The fluorine atom at the 5-position of the pyrimidine ring further modulates the electronic properties of the molecule, improving its bioavailability and binding interactions. This structural feature has been extensively studied in recent years, with numerous reports highlighting its efficacy in targeting kinases and other enzyme-driven pathways. For instance, fluorinated pyrimidines have shown promise in treating cancers by inhibiting key signaling pathways such as PI3K/Akt and MAPK.

The piperazine moiety, on the other hand, is another critical pharmacophore that contributes to the compound's pharmacological profile. Piperazines are known for their ability to enhance binding affinity through hydrogen bonding interactions with biological targets. In this compound, the piperazine ring is linked to a cyclopentacyclidine scaffold, which is a less explored but increasingly relevant structure in drug design. The cyclopentacyclidine moiety introduces rigidity to the molecule, which can improve its binding stability to protein targets. This combination of flexible and rigid structural elements allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for further development.

Recent research has demonstrated that compounds featuring both pyrimidine and piperazine moieties exhibit potent activity against various therapeutic targets. A notable example is their application in treating neurological disorders, where these structural motifs interact with neurotransmitter receptors such as serotonin and dopamine receptors. The 5H,6H,7H-cyclopentacyclidine component of this compound adds an additional layer of complexity, potentially influencing its solubility and bioavailability. This scaffold has been less studied compared to more conventional heterocycles but offers unique opportunities for designing novel therapeutics.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic transformations that highlight the intersection of traditional organic synthesis and modern pharmaceutical manufacturing techniques. The introduction of the fluorine atom at the 5-position of the pyrimidine ring requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclopentacyclidine core efficiently. These synthetic strategies not only ensure high yields but also minimize environmental impact by reducing waste generation.

The potential therapeutic applications of this compound are vast and span multiple disease areas. Preliminary studies suggest that it may have utility in oncology due to its ability to inhibit key enzymes involved in tumor growth and progression. Additionally, its interaction with neurotransmitter receptors makes it a promising candidate for treating central nervous system disorders such as depression and schizophrenia. The fluoropyrimidine scaffold, in particular, has been extensively investigated for its antiviral properties, with some derivatives showing efficacy against RNA viruses by inhibiting viral polymerases.

From a computational chemistry perspective, molecular modeling studies have been crucial in understanding the binding interactions of this compound with biological targets. Techniques such as docking simulations and molecular dynamics simulations have provided insights into how the various structural features contribute to its pharmacological activity. These studies have helped identify key residues on target proteins that interact with the pyrimidine, fluorine, and piperazine moieties, guiding further optimization efforts.

The development of new drug candidates often involves rigorous testing under various conditions to assess their safety and efficacy. In vitro assays have been conducted to evaluate the cytotoxicity and enzyme inhibition profiles of this compound. Initial results indicate that it exhibits low toxicity at therapeutic concentrations while maintaining high specificity for target enzymes. Further preclinical studies are necessary to validate these findings and explore potential side effects before moving into human trials.

The role of fluorine substitution in enhancing drug properties cannot be overstated. Fluorinated compounds often exhibit improved metabolic stability, lipophilicity, and binding affinity compared to their non-fluorinated counterparts. The presence of a fluorine atom at the 5-position of the pyrimidine ring in this compound is likely responsible for many of these enhanced properties. This underscores the importance of fluorine chemistry in modern drug design and highlights why compounds like this continue to be subjects of intense research interest.

As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact with them in precise ways. The combination of structural features found in this compound—such as the pyrimidine core, piperazine moiety, cyclopentacyclidine scaffold, and fluorine substitution—demonstrates how integrating multiple pharmacophores can lead to highly effective therapeutics. Future research will likely focus on exploring derivatives of this compound to optimize its pharmacological profile further while maintaining safety.

In conclusion,4-(4-{5H,6H,7H-cyclopentacyclidin-3-yl}piperazin-1-yl)-6-ethyl-5-fluoropyrimidine (CAS No. 2034364-23-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of established pharmacophores with novel scaffolds offers exciting opportunities for developing new treatments across multiple disease areas including oncology and central nervous system disorders. Ongoing research continues to uncover new insights into its mechanism of action while refining synthetic methodologies for efficient production at scale.